molecular formula C10H9IO3 B14829666 3-Cyclopropoxy-4-iodobenzoic acid

3-Cyclopropoxy-4-iodobenzoic acid

Cat. No.: B14829666
M. Wt: 304.08 g/mol
InChI Key: XKZBCZGJRDZYPA-UHFFFAOYSA-N
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Description

3-Cyclopropoxy-4-iodobenzoic acid is a substituted benzoic acid derivative featuring a cyclopropoxy group at the 3-position and an iodine atom at the 4-position of the aromatic ring.

Properties

Molecular Formula

C10H9IO3

Molecular Weight

304.08 g/mol

IUPAC Name

3-cyclopropyloxy-4-iodobenzoic acid

InChI

InChI=1S/C10H9IO3/c11-8-4-1-6(10(12)13)5-9(8)14-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13)

InChI Key

XKZBCZGJRDZYPA-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)C(=O)O)I

Origin of Product

United States

Preparation Methods

The synthesis of 3-Cyclopropoxy-4-iodobenzoic acid typically involves the iodination of a benzoic acid derivative followed by the introduction of the cyclopropoxy group. One common method involves the use of 3-iodobenzoic acid as a starting material. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropanol under basic conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

3-Cyclopropoxy-4-iodobenzoic acid can undergo various chemical reactions, including:

    Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions. Common reagents for these reactions include organometallic compounds and halides.

    Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions. For example, the carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

    Condensation Reactions: The carboxylic acid group can participate in condensation reactions to form esters or amides. Reagents such as alcohols or amines in the presence of dehydrating agents like thionyl chloride are commonly used.

Scientific Research Applications

3-Cyclopropoxy-4-iodobenzoic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-iodobenzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. For instance, its antimicrobial activity could be attributed to the disruption of bacterial cell wall synthesis or interference with essential metabolic processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Compared to other benzoic acid derivatives, the substituents in 3-cyclopropoxy-4-iodobenzoic acid significantly alter its properties:

Compound Substituents (Position) Key Properties Applications
3-Cyclopropoxy-4-iodobenzoic acid Cyclopropoxy (3), Iodo (4) High lipophilicity, moderate acidity Pharmaceutical intermediates, ligands
Caffeic acid Dihydroxy (3,4) High polarity, antioxidant activity Supplements, cosmetics, pharmacology
4-Iodobenzoic acid Iodo (4) Heavy halogen, UV stability Radiopharmaceuticals, organic synthesis
3-Methoxybenzoic acid Methoxy (3) Lower steric hindrance, higher solubility Food preservatives, fragrances

Key Findings :

  • Cyclopropoxy vs.
  • Iodo vs. Other Halogens : The iodine atom’s size and polarizability may facilitate nucleophilic substitution or Suzuki-Miyaura couplings, unlike smaller halogens (e.g., Cl, Br) .
  • Acidity : The electron-withdrawing iodo group increases acidity compared to caffeic acid’s electron-donating dihydroxy groups, altering solubility and reactivity.
Pharmacological Potential

While caffeic acid (3,4-dihydroxybenzoic acid derivative) is widely studied for antioxidant and anti-inflammatory effects , the iodine and cyclopropoxy groups in 3-cyclopropoxy-4-iodobenzoic acid suggest divergent applications:

  • Targeted Drug Delivery : Increased lipophilicity may enhance cellular uptake in hydrophobic environments.
  • Radiolabeling : The iodine atom could serve as a radioactive isotope carrier (e.g., I-125) for imaging or therapy.

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